N-(2-methoxybenzyl)-2-(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide

Specification

• Molecular Formula: C24H23NO5
• Molecular Weight: 405.4 g/mol
• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-(2,3,5-trimethyl-7-oxofuro[3,2-g]chromen-6-yl)acetamide
• Standard InChI: InChI=1S/C24H23NO5/c1-13-15(3)29-21-11-22-18(9-17(13)21)14(2)19(24(27)30-22)10-23(26)25-12-16-7-5-6-8-20(16)28-4/h5-9,11H,10,12H2,1-4H3,(H,25,26)
• Standard InChI Key: PTODNSRXAOQEBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC3=C(C=C12)C(=C(C(=O)O3)CC(=O)NCC4=CC=CC=C4OC)C)C

Introduction

N-(2-methoxybenzyl)-2-(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide is a complex organic compound belonging to the class of furochromenes. It features a distinctive structure that includes a methoxybenzyl group, a trimethylfurochromenyl group, and an acetamide moiety. This compound is of interest in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties.

Synthesis

The synthesis of N-(2-methoxybenzyl)-2-(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide typically involves multi-step organic reactions. Key methods may include:

• Multistep Organic Synthesis: Requires careful control of reaction conditions such as temperature, solvent choice, and reaction time.

• Analytical Techniques: High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to monitor the progress of reactions and characterize the final compound.

Biological Activity and Potential Applications

Research indicates that N-(2-methoxybenzyl)-2-(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide exhibits notable biological activity:

• Antimicrobial and Anticancer Properties: Potential therapeutic applications in treating infections and cancer.

• Mechanism of Action: May involve inhibition of specific enzymes or receptors, modulating inflammatory pathways or interacting with DNA.

Comparison with Similar Compounds

Several compounds share structural similarities with N-(2-methoxybenzyl)-2-(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide, including:

• N-(4-methoxybenzyl)-2-(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetamide: Similar structure but with a 4-methoxybenzyl group instead of a 2-methoxybenzyl group.

• N-(2-methoxybenzyl)-3-(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanamide: Features a propanamide moiety instead of an acetamide group.